N-(2-((2-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-[(2-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H18N2O6/c1-32-21-13-7-4-10-18(21)27-25(30)23-22(16-9-3-6-12-20(16)33-23)28-24(29)17-14-15-8-2-5-11-19(15)34-26(17)31/h2-14H,1H3,(H,27,30)(H,28,29)
• InChI Key: AZEVZKPJIYVWLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C26H18N2O6
• Molecular Weight: 454.4 g/mol

Description

N-(2-((2-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C26H18N2O6 and its molecular weight is 454.438. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Effects

The compound shows promise in antibacterial applications. Research has demonstrated the antibacterial activity of synthesized compounds similar to N-(2-((2-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide against bacterial strains like Staphylococcus aureus, E. coli, and Bacillus cereus. These compounds exhibit high levels of bacteriostatic and bactericidal activity, indicating their potential as effective antibacterial agents (Behrami & Dobroshi, 2019).

Synthesis and Characterization

The compound's synthesis and characterization are crucial for understanding its properties and potential applications. The crystal structure of similar compounds has been determined using single-crystal X-ray diffraction, revealing intermolecular hydrogen bonds and intramolecular π-π interactions that contribute to the stability of the structure (Anuradha et al., 2012).

Neuroprotective and Antioxidant Effects

Compounds with structural similarities have been evaluated for their neuroprotective and antioxidant activities. Some derivatives have shown considerable protection against excitotoxic neuronal cell damage and possess ROS scavenging and antioxidant properties. This suggests their potential in treating neurodegenerative diseases (Cho et al., 2015).

Anti-inflammatory and Analgesic Properties

Some derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and analgesic activities. The compounds have shown inhibitory activity on COX-2 selectivity and exhibited significant analgesic and anti-inflammatory effects, comparable to standard drugs (Abu‐Hashem et al., 2020).

GPR35 Agonist

A potent and selective GPR35 agonist structurally related to the compound has been synthesized and characterized, providing insights into the interaction with orphan G protein-coupled receptors. This has implications for understanding receptor-ligand interactions and developing new therapeutics (Thimm et al., 2013).